![molecular formula C17H13ClN2O3 B4703679 N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide](/img/structure/B4703679.png)
N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide
Overview
Description
N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide, also known as ABT-639, is a selective T-type calcium channel blocker. It has been studied extensively for its potential use in treating various diseases and conditions.
Mechanism of Action
N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide selectively blocks T-type calcium channels, which are involved in the regulation of neuronal excitability and neurotransmitter release. By blocking these channels, N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide reduces the influx of calcium ions into neurons, which can lead to a reduction in pain, seizures, and hypertension.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to reduce pain and seizures in animal models, as well as lower blood pressure in animal models of hypertension. N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide has also been shown to have a low potential for drug interactions, which makes it a promising candidate for combination therapy.
Advantages and Limitations for Lab Experiments
N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide has several advantages for lab experiments. It is a highly selective T-type calcium channel blocker, which makes it useful for studying the role of these channels in various diseases and conditions. N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide also has a low potential for drug interactions, which makes it a useful tool for combination therapy studies. However, N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide has some limitations for lab experiments. It has a relatively short half-life, which can make it difficult to maintain consistent drug levels in animal models. Additionally, N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide can be difficult to synthesize in large quantities, which can limit its availability for research purposes.
Future Directions
There are several future directions for research on N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide. One potential direction is to study its potential use in combination therapy with other drugs. Another potential direction is to study its effects on other diseases and conditions, such as cancer and Alzheimer's disease. Additionally, further research is needed to optimize the synthesis method for N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide, which could increase its availability for research purposes.
Scientific Research Applications
N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide has been extensively studied for its potential use in treating various diseases and conditions. It has been shown to have antinociceptive effects in animal models of neuropathic pain, as well as anticonvulsant effects in animal models of epilepsy. N-(4-chlorobenzyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide has also been studied for its potential use in treating hypertension and cardiovascular disease.
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-5-(3-hydroxyphenyl)-1,2-oxazole-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O3/c18-13-6-4-11(5-7-13)10-19-17(22)15-9-16(23-20-15)12-2-1-3-14(21)8-12/h1-9,21H,10H2,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLLUUFFOYYLJHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=CC(=NO2)C(=O)NCC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.